N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide, also known as DBN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBN is a benzothiazole derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide is not fully understood. However, studies have suggested that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide exerts its biological activity by interacting with various cellular targets, including DNA, enzymes, and proteins. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has also been shown to inhibit the activity of protein kinases, enzymes that are involved in various cellular signaling pathways.
Biochemical and Physiological Effects
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide can induce apoptosis, a form of programmed cell death, in cancer cells. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has also been shown to inhibit the migration and invasion of cancer cells. In animal models, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been shown to reduce inflammation and alleviate pain. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has several advantages for lab experiments. It is readily available and can be synthesized using various methods. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide is stable and can be stored for long periods without degradation. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide is also soluble in various solvents, making it easy to handle in lab experiments.
However, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide also has some limitations for lab experiments. It is relatively expensive compared to other compounds, and its synthesis requires specialized equipment and expertise. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide is also toxic and requires careful handling and disposal.
Future Directions
There are several future directions for N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide research. In medicinal chemistry, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide could be further investigated for its potential as an anticancer agent. Studies could focus on optimizing the structure of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide to improve its potency and selectivity against cancer cells. In material science, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide could be further investigated for its potential as a fluorescent probe. Studies could focus on developing new applications for N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide in bioimaging and sensing. In environmental science, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide could be further investigated for its potential as a water treatment agent. Studies could focus on developing new methods for the removal of heavy metal ions from contaminated water using N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide.
Synthesis Methods
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been synthesized using different methods, including the reaction of 4,7-dichloro-2-aminobenzothiazole with 3-nitrobenzoyl chloride in the presence of a base. Another method involves the reaction of 4,7-dichloro-2-aminobenzothiazole with 3-nitrobenzoic acid in the presence of a coupling agent. The synthesis of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has also been achieved using other methods, including the reaction of 4,7-dichloro-2-aminobenzothiazole with 3-nitrobenzamide in the presence of a base.
Scientific Research Applications
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been investigated for its potential as an anticancer agent. Studies have shown that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
In material science, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been investigated for its potential as a fluorescent probe. Studies have shown that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide exhibits strong fluorescence emission in the visible region, making it a potential candidate for various applications, including bioimaging and sensing.
In environmental science, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide has been investigated for its potential as a water treatment agent. Studies have shown that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide can effectively remove heavy metal ions from contaminated water, making it a potential candidate for water treatment applications.
properties
IUPAC Name |
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7Cl2N3O3S/c15-9-4-5-10(16)12-11(9)17-14(23-12)18-13(20)7-2-1-3-8(6-7)19(21)22/h1-6H,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEGDELBTJAMOMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.